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Compound of Interest

Compound Name: 3,5-Diethyloctane

CAS No.: 62183-93-1

Cat. No.: B14561832

Get Quote

Objective: This guide provides a comprehensive overview of a hypothetical inter-laboratory

study on the analysis of 3,5-diethyloctane. It is designed for researchers, scientists, and drug

development professionals to understand the methodologies and potential variability in the

quantification of this compound. The data presented herein is illustrative and intended to guide

the design and interpretation of similar studies.

Introduction
3,5-Diethyloctane is a saturated hydrocarbon that may be of interest in various fields,

including petroleum analysis and as a potential biomarker or impurity in chemical synthesis.

Accurate and precise quantification is crucial for quality control and research purposes. Inter-

laboratory comparison studies are essential for evaluating the robustness and reproducibility of

analytical methods across different laboratories, ensuring that results are reliable and

comparable.

This guide outlines a standardized methodology for the analysis of 3,5-diethyloctane and

presents a hypothetical dataset from a proficiency testing scheme to illustrate the expected

performance of participating laboratories.
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Experimental Protocols
A detailed experimental protocol is crucial for minimizing inter-laboratory variability. The

following methodology is recommended for the quantitative analysis of 3,5-diethyloctane.

2.1. Sample Preparation

A standardized sample preparation protocol is essential for accurate and reproducible results.

Matrix: A synthetic mixture of hydrocarbons in a non-polar solvent (e.g., hexane) is prepared

as the test material.

Procedure:

A stock solution of 3,5-diethyloctane (certified reference material) is prepared in hexane

at a concentration of 1000 µg/mL.

Two levels of proficiency testing (PT) samples are prepared by diluting the stock solution

with hexane to achieve target concentrations of 10 µg/mL (Sample A) and 50 µg/mL

(Sample B).

An internal standard (IS), such as 2,2,4-trimethylpentane, is added to each sample at a

fixed concentration of 25 µg/mL.

Samples are homogenized by vortexing for 1 minute.

Aliquots of 1 mL of each PT sample are dispensed into sealed vials and distributed to

participating laboratories.

2.2. Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography coupled with mass spectrometry is a widely used and reliable technique

for the analysis of volatile and semi-volatile organic compounds like 3,5-diethyloctane.

Instrumentation:

Gas Chromatograph: Agilent 7890 or equivalent.
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Mass Spectrometer: Agilent 5977 or equivalent.

GC Conditions:

Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

Injector Temperature: 250°C.

Injection Volume: 1 µL in splitless mode.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp 1: 10°C/min to 150°C.

Ramp 2: 20°C/min to 250°C, hold for 5 minutes.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Acquisition Mode: Selected Ion Monitoring (SIM).

Quantifier Ion for 3,5-Diethyloctane: m/z 85.

Qualifier Ions for 3,5-Diethyloctane: m/z 57, 113.

Quantifier Ion for Internal Standard: m/z 57.

2.3. Calibration
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A five-point calibration curve is prepared using standard solutions of 3,5-diethyloctane in

hexane at concentrations of 1, 5, 10, 25, and 50 µg/mL.

The internal standard is added to each calibration standard at a concentration of 25 µg/mL.

The calibration curve is generated by plotting the ratio of the peak area of 3,5-diethyloctane
to the peak area of the internal standard against the concentration of 3,5-diethyloctane. A

linear regression with a correlation coefficient (r²) > 0.995 is required.

Data Presentation: Hypothetical Inter-laboratory
Comparison
The following table summarizes the hypothetical results from ten laboratories for the analysis of

two proficiency testing samples of 3,5-diethyloctane. The assigned value is the robust mean

of the participants' results, and the z-score is calculated to assess the performance of each

laboratory.

z-score = (x - X) / σ

where:

x is the result of the individual laboratory.

X is the assigned value (robust mean).

σ is the standard deviation for proficiency assessment.

An absolute z-score of ≤ 2 is considered satisfactory, > 2 but ≤ 3 is questionable, and > 3 is

unsatisfactory.
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Laboratory ID
Sample A
(Reported
Value, µg/mL)

Sample A (z-
score)

Sample B
(Reported
Value, µg/mL)

Sample B (z-
score)

Lab 1 10.2 0.4 50.8 0.6

Lab 2 9.5 -1.0 48.5 -1.2

Lab 3 11.1 2.2 52.5 2.2

Lab 4 8.9 -2.2 47.1 -2.6

Lab 5 10.5 1.0 51.5 1.4

Lab 6 9.8 -0.4 49.6 -0.3

Lab 7 10.1 0.2 50.2 0.2

Lab 8 12.0 4.0 55.0 4.6

Lab 9 9.3 -1.4 49.1 -0.8

Lab 10 10.8 1.6 51.9 1.7

Assigned Value 10.0 50.1

Std. Dev. 0.5 1.1

Mandatory Visualization
The following diagrams illustrate the key workflows in the inter-laboratory comparison of 3,5-
diethyloctane analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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